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Compound of Interest

Compound Name:
Sodium 2,2-

dimethyldithiocarbazate

CAS No.: 93894-05-4

Cat. No.: B12668305

Get Quote

Abstract & Scope
This application note details the synthesis, isolation, and stabilization of Sodium 2,2-
dimethyldithiocarbazate (Na-DMDC). Unlike the widely used sodium dimethyldithiocarbamate

(a fungicide and rubber accelerator derived from dimethylamine), Na-DMDC is derived from

1,1-dimethylhydrazine (UDMH). It serves as a critical intermediate in the synthesis of N/S-

donor Schiff base ligands and transition metal complexes with potent antineoplastic and

antimicrobial properties.

Critical Distinction: This protocol specifically addresses the hydrazine derivative (

), not the amine derivative. Due to the extreme toxicity of the hydrazine precursor, strict
adherence to the safety protocols in Section 2 is mandatory.

High-Hazard Safety Protocols
WARNING: This formulation utilizes 1,1-Dimethylhydrazine (UDMH) and Carbon Disulfide (

).
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Hazard Agent Classification
Critical Handling
Requirement

1,1-Dimethylhydrazine
Carcinogen, Corrosive,

Flammable

Glove Box or Class II Fume

Hood. Double-glove (Nitrile

under Laminate/Butyl). UDMH

is a potent hepatotoxin and

suspected carcinogen.

Carbon Disulfide
Neurotoxin, Extremely

Flammable

Use spark-proof tools. Flash

point is -30°C. Vapors are

heavier than air and travel to

ignition sources.

Na-DMDC (Product)
Skin Irritant, Potential

Sensitizer

Handle as a cytotoxic

precursor. Avoid dust

generation.[1]

Chemical Principle & Mechanism
The formation of Na-DMDC proceeds via the nucleophilic attack of the primary amine group of

1,1-dimethylhydrazine onto the electrophilic carbon of carbon disulfide under basic conditions.

Reaction Stoichiometry:

Mechanistic Pathway (Graphviz Visualization)
The following diagram illustrates the reaction mechanism and the critical stabilization

resonance that dictates the salt's isolation.
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Figure 1: Mechanistic pathway for the formation of Na-DMDC. The primary nitrogen of the

hydrazine acts as the nucleophile.

Experimental Protocol: Synthesis & Isolation
Objective: Produce high-purity crystalline Na-DMDC for use as a ligand precursor. Scale: 0.1

Molar (Adjustable).

Reagents & Equipment
1,1-Dimethylhydrazine (UDMH): 6.01 g (0.1 mol) [Sigma-Aldrich/Merck]

Carbon Disulfide (

): 7.61 g (0.1 mol)

Sodium Hydroxide (NaOH): 4.00 g (0.1 mol) dissolved in 30 mL absolute ethanol.

Solvent: Absolute Ethanol (cold).

Equipment: 250 mL three-neck round-bottom flask, dropping funnel, mechanical stirrer

(Teflon blade), ice-salt bath (-5°C).

Step-by-Step Methodology
System Preparation:
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Assemble the glassware in the fume hood. Flush the system with nitrogen gas to remove

moisture and oxygen (dithiocarbazates are oxidation-sensitive).

Cool the reaction flask in an ice-salt bath to 0°C.

Base/Hydrazine Mixing:

Add the ethanolic NaOH solution to the flask.

Slowly add 0.1 mol of UDMH to the cold NaOH solution under stirring.

Note: Ensure the temperature remains < 5°C.[2]

Controlled Addition of

:

Place

in the pressure-equalizing dropping funnel.

Dropwise Addition: Add

very slowly over 45–60 minutes.

Observation: The solution will turn from colorless to pale yellow/green. A rapid temperature

spike indicates addition is too fast—pause if temp > 5°C.

Crystallization:

Maintain stirring at 0°C for 2 hours post-addition.

A solid precipitate (Na-DMDC) should form. If the product remains an oil (common with

impurities), add 50 mL of cold diethyl ether to induce precipitation.

Isolation:

Filter the solid rapidly using a sintered glass funnel (vacuum).

Wash: 2x with 10 mL cold ethanol, followed by 2x with 20 mL anhydrous diethyl ether.
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Dry: Desiccate under vacuum over silica gel or

. Do not heat.

Synthesis Workflow Diagram
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Figure 2: Operational workflow for the synthesis and isolation of Na-DMDC.
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Quality Control & Characterization
To validate the formulation before experimental use, perform the following checks.

Technique Expected Result Diagnostic Value

Solubility
Soluble in water, DMSO,

EtOH. Insoluble in Ether.

Verifies salt formation vs.

neutral byproducts.

FT-IR

: ~3150-3250 cm⁻¹

: ~1000-1050 cm⁻¹

: ~950 cm⁻¹

Confirms dithiocarbazate core.

Absence of S-H stretch (~2500

cm⁻¹) confirms deprotonated

salt form [1].

Appearance
White to pale yellow crystalline

solid.

Dark orange/brown indicates

oxidation to thiuram disulfide.

Stability & Storage (The "Freshness" Rule)
Dithiocarbazate salts are thermodynamically unstable in solution and prone to oxidation in air.

Solid State: Stable for 2–3 weeks if stored in a desiccator at 4°C.

Solution State:Unstable. Hydrolyses to release

and hydrazine in acidic media; oxidizes to dimers in basic media.

Application Note: Always prepare the stock solution (e.g., in DMSO or Water) immediately

prior to use. Do not store stock solutions overnight.

Stabilization Strategy for Schiff Base Synthesis: If the end goal is a Schiff base (reaction with

aldehyde), do not isolate the salt. Instead, add the aldehyde directly to the reaction mixture

(step 4 of synthesis) and reflux. This in situ method drives the equilibrium toward the stable

Schiff base [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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